Cas no 55749-27-4 ( )

• Product Name: &nbsp
• CAS No: 55749-27-4
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 944444
• PubChem ID: 236288
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-butylsulfanyl-4,6-dimethylpyrimidine
• 2-butylthio-4,6-dimethylpyrimidine
• AKOS003653324
• 55749-27-4
• 2-(butylsulfanyl)-4,6-dimethylpyrimidine
• SCHEMBL425170
• DTXSID80284720
• NSC38648
• NSC-38648
•  

• Inchi： 1S/C10H16N2S/c1-4-5-6-13-10-11-8(2)7-9(3)12-10/h7H,4-6H2,1-3H3
• InChI Key： WBFMKGRUVHRHBZ-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCC

Computed Properties

• Exact Mass: 196.10300
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 51.08000
• LogP: 2.98560